3-Cyano-5-ethynyl-4-methoxybenzoyl chloride
Overview
Description
3-Cyano-5-ethynyl-4-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C11H6ClNO2 and its molecular weight is 219.62 g/mol. The purity is usually 95%.
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properties
Product Name |
3-Cyano-5-ethynyl-4-methoxybenzoyl chloride |
|---|---|
Molecular Formula |
C11H6ClNO2 |
Molecular Weight |
219.62 g/mol |
IUPAC Name |
3-cyano-5-ethynyl-4-methoxybenzoyl chloride |
InChI |
InChI=1S/C11H6ClNO2/c1-3-7-4-8(11(12)14)5-9(6-13)10(7)15-2/h1,4-5H,2H3 |
InChI Key |
HUJKHWONUZNFSK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1C#N)C(=O)Cl)C#C |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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